Cas no 1804015-30-2 (3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804015-30-2
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930857
• Update Time: 2025-06-08

3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-4-2-13-3(1-11)5(12)6(4)14/h2H,1,11-12H2,(H,13,14)
• InChI Key： RIDSGGRBPZWXAZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(CN)=C(C1=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 0.5
• Topological Polar Surface Area: 90.4

Additional information on 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804015-30-2)

3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine, with the CAS number 1804015-30-2, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a hydroxy group, and a trifluoromethoxy moiety, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine makes it a versatile intermediate in organic synthesis. Its pyridine core is known for its electron-rich nature, which facilitates various chemical reactions, such as nucleophilic substitutions and metal-catalyzed couplings. The presence of the trifluoromethoxy group enhances the compound's lipophilicity, a critical factor in improving the bioavailability of potential drug candidates. This attribute is particularly relevant in the context of central nervous system (CNS) drug development, where blood-brain barrier penetration is often a challenge.

In recent years, the demand for fluorinated compounds like 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine has surged due to their stability and metabolic resistance. Fluorine incorporation is a hot topic in medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound's trifluoromethoxy group aligns with the industry's focus on bioisosteres—molecular modifications that retain biological activity while optimizing pharmacokinetics. Such innovations are driving advancements in personalized medicine and targeted therapies.

Another area where 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine shows promise is in agrochemical formulations. The trifluoromethoxy moiety is known to enhance the pesticidal activity of pyridine-based compounds, making them effective against resistant pest strains. With the global push toward sustainable farming practices, this compound could play a pivotal role in developing next-generation eco-friendly pesticides. Its potential to reduce environmental impact while maintaining efficacy aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production) and SDG 15 (Life on Land).

From a synthetic perspective, the preparation of 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine involves multi-step organic transformations, often requiring regioselective functionalization of the pyridine ring. Researchers are exploring green chemistry approaches, such as catalytic methods and solvent-free reactions, to optimize its production. These efforts resonate with the broader scientific community's emphasis on reducing chemical waste and improving atom economy—a metric that evaluates the efficiency of a synthetic route.

The compound's CAS number 1804015-30-2 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. As industries increasingly adopt digital tools for chemical inventory management, the importance of standardized identifiers like CAS numbers cannot be overstated. This is particularly relevant for custom synthesis companies and contract research organizations (CROs), which rely on precise compound specifications to meet client demands.

In summary, 3-Amino-2-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804015-30-2) represents a compelling example of how structural innovation can address contemporary challenges in healthcare and agriculture. Its unique properties and applications make it a valuable subject of ongoing research, with potential implications for drug development, crop protection, and environmental sustainability. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of interdisciplinary innovation.